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Compound of Interest

Compound Name: 5-Nitropentan-1-ol

CAS No.: 21823-27-8

Cat. No.: B3252638 Get Quote

Executive Safety Summary
5-Nitropentan-1-ol (CAS: 21823-27-8) presents a dual-hazard profile characteristic of aliphatic

nitro compounds. While often handled casually as a synthetic intermediate, it possesses latent

energetic properties that require strict segregation from standard organic waste streams.

Immediate Action Required:

DO NOT mix with bases (amines, hydroxides, alkoxides).[1]

DO NOT distill to dryness without a blast shield (thermal instability risk).

DO NOT dispose of via sanitary sewer systems.[1]
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Property Value/Status Critical Implication

Functional Groups

Nitro (

), Hydroxyl (

)

Potential for self-reaction;

acidic

-protons.[2]

Flash Point >100°C (Predicted)
Combustible, but primary risk

is decomposition.

Stability Thermally Labile

Exothermic decomposition

releases

and

.

Incompatibility
Strong Bases, Oxidizers,

Reducing Agents

Explosion Risk: Forms shock-

sensitive nitronate salts.

Scientific Rationale: The Nitronate Hazard
To ensure safety, one must understand the causality of the hazard. The safety protocol for 5-
Nitropentan-1-ol is dictated by the acidity of the

-protons (the hydrogens on the carbon adjacent to the nitro group).

The Mechanism of Instability
The nitro group is strongly electron-withdrawing.[2] This acidifies the

-protons (

), allowing them to be abstracted by bases.[2]

Tautomerization: Upon contact with a base (e.g., NaOH, Sodium Methoxide, or even strong

organic amines), the molecule deprotonates to form a Nitronate Anion (aci-nitro form).

Shock Sensitivity: Metal nitronate salts are significantly less stable than the parent

nitroalkane. When dried, these salts can become shock-sensitive explosives similar to

picrates.[3]
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Thermal Runaway: During distillation or heating, traces of base can catalyze rapid,

exothermic decomposition, leading to vessel rupture.

Therefore, the core pillar of this disposal protocol is pH Neutrality.

Pre-Disposal Stabilization Protocol
Objective: Render the waste stream chemically inert prior to packaging.

Step 1: Characterize the Matrix
Before moving the chemical to a waste container, determine its current state.

Scenario A: Pure/Concentrated Liquid.

Scenario B: Reaction Mixture (likely basic).

Step 2: Neutralization (The Self-Validating Step)
If the material is coming from a reaction mixture (e.g., a Henry reaction or Michael addition), it

is likely basic.

Test pH: Dip a pH strip into the mixture.

Target: pH 6–7.

Danger Zone: pH > 8.

Acidification: If basic, slowly add 1M Acetic Acid or dilute HCl while stirring.

Why: This protonates any nitronate salts back to the neutral nitroalkane form, which is

stable for transport.

Verification: Retest pH. The strip must read neutral/slightly acidic before proceeding.

Step 3: Solvent Dilution
Pure aliphatic nitro compounds should not be stored in large volumes due to the risk of

autocatalytic decomposition.
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Protocol: Dilute the 5-Nitropentan-1-ol to <10% concentration using a compatible, non-

peroxide-forming solvent (e.g., Ethyl Acetate or Dichloromethane). Avoid ethers if possible to

reduce long-term storage risks.

Waste Packaging & Handoff
Waste Code Assignment: While specific RCRA codes vary by jurisdiction, classify this material

as:

Primary: Ignitable (D001)

Secondary: Reactive - Organic (Due to potential decomposition)

Packaging Workflow
Container Selection: Use High-Density Polyethylene (HDPE) carboys. Avoid glass for final

waste storage to prevent shrapnel in the event of over-pressurization.

Venting: Use a vented cap (pressure-relief cap) if available. Nitro compounds can slowly

release

gases if degrading.

Labeling:

Standard Hazardous Waste Label.

Add Warning: "CONTAINS NITRO-ALIPHATICS. DO NOT MIX WITH BASES."

Disposal Method
Preferred: High-temperature incineration with secondary combustion chamber (to handle

emissions).

Prohibited: Open burning, deep well injection, or drain disposal.

Visual Decision Logic (Workflow)
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Waste Generation:
5-Nitropentan-1-ol

Analyze Matrix:
Is it Pure or in Solution?

CRITICAL CHECK:
Is pH > 7 (Basic)?

ACTION:
Quench with 1M Acetic Acid

to pH 6-7

YES (Danger)

Dilute to <10%
with Ethyl Acetate

NO (Safe)

Segregation:
Keep separate from

AMINES and BASES

Packaging:
HDPE Container

Vented Cap

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3252638?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3252638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Operational decision tree for the safe stabilization and packaging of nitro-alcohol

waste streams.

Emergency Contingencies
Spill Management
In the event of a benchtop spill (>5 mL):

Evacuate: Clear the immediate area.

PPE: Wear nitrile gloves (double gloved), lab coat, and safety goggles.

Absorb: Use Vermiculite or Sand.[1][4]

Contraindication: Do NOT use paper towels or sawdust.[4] Organic absorbents can

become flammable/energetic when soaked with nitro compounds.

Clean: Wash the surface with water and mild detergent. Do not use bleach (oxidizer) or

ammonia (base).

Exposure First Aid[5]
Skin Contact: Wash immediately with soap and water for 15 minutes. Nitro alcohols absorb

transdermally.

Inhalation: Move to fresh air. If pulmonary irritation persists, seek medical attention (risk of

delayed pulmonary edema).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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